Cas no 246038-13-1 (17α-Dydrogesterone)

• Product Name: 17α-Dydrogesterone
• CAS No: 246038-13-1
• Molecular Formula: C₂₁H₂₈O₂
• Molecular Weight: 312.445826530457
• CID: 2085963
• PubChem ID: 1547487

17α-Dydrogesterone Properties

Names and Identifiers

• 17α-Dydrogesterone
• 9beta,10alpha,17alpha-Pregna-4,6-diene-3,20-dione
• 17?-Dydrogesterone
• DYDROGESTERONE IMPURITY C [EP IMPURITY]
• DTXSID70179353
• PREGNA-4,6-DIENE-3,20-DIONE, (9.BETA.,10.ALPHA.,17.ALPHA.)-
• 9.BETA.,10.ALPHA.,17.ALPHA.-PREGNA-4,6-DIENE-3,20-DIONE
• 246038-13-1
• DTXCID00101844
• 9beta,10alpha,17alpha-Prtegna-4,6-diene-3,20-dione
• PREGNA-4,6-DIENE-3,20-DIONE, (9BETA,10ALPHA,17ALPHA)-
• S48G465CS3
• Pregna-4,6-diene-3,20-dione, (9ss,10a,17a)- (9CI); 9ss,10a,17a-Pregna-4,6-diene-3,20-dione; 17a-Dydrogesterone
• Q27288573
• UNII-S48G465CS3
• (8S,9R,10S,13S,14S,17R)-17-acetyl-10,13-dimethyl-1,2,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
• DYDROGESTERONE IMPURITY C (EP IMPURITY)

• InChIKey： JGMOKGBVKVMRFX-POHNSKBLSA-N
• Inchi： InChI=1S/C21H28O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4-5,12,16-19H,6-11H2,1-3H3/t16-,17-,18-,19+,20+,21+/m0/s1
• SMILES： CC(=O)C1CCC2C1(CCC3C2C=CC4=CC(=O)CCC34C)C

Computed Properties

• Exact Mass: 312.208930132g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 312.208930132g/mol
• Heavy Atom Count: 23
• Complexity: 628
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives